Cas no 67979-72-0 (1-Naphthalenesulfonamide, 5-(dimethylamino)-N,N-dipropyl-)

• Product name: 1-Naphthalenesulfonamide, 5-(dimethylamino)-N,N-dipropyl-
• CAS No: 67979-72-0
• MF: C₁₈H₂₆N₂O₂S
• MW: 334.47624
• CID: 393864
• PubChem ID: 15109858

1-Naphthalenesulfonamide, 5-(dimethylamino)-N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonamide, 5-(dimethylamino)-N,N-dipropyl-
• 5-(dimethylamino)-N,N-dipropylnaphthalene-1-sulfonamide
• DTXSID20568339
• 67979-72-0
• SCHEMBL19270960

• Inchi： InChI=1S/C18H26N2O2S/c1-5-13-20(14-6-2)23(21,22)18-12-8-9-15-16(18)10-7-11-17(15)19(3)4/h7-12H,5-6,13-14H2,1-4H3
• InChI Key： WHEFJHDFMRTIRX-UHFFFAOYSA-N
• SMILES： CCCN(CCC)S(=O)(=O)C1=CC=CC2=C1C=CC=C2N(C)C

Computed Properties

• Exact Mass: 334.17168
• Monoisotopic Mass: 334.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49Ų
• XLogP3: 4.4

Experimental Properties

• PSA: 40.62